Cas no 1824347-45-6 (3-(boc-amino)-2-(trifluormethyl)piperidine)

• Product Name: 3-(boc-amino)-2-(trifluormethyl)piperidine
• CAS No: 1824347-45-6
• MF: C₁₁H₁₉F₃N₂O₂
• MW: 268.275973558426
• MDL: MFCD24533562
• CID: 5096619
• PubChem ID: 118997477
• Update Time: 2026-03-02

3-(boc-amino)-2-(trifluormethyl)piperidine Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (2-(trifluoromethyl)piperidin-3-yl)carbamate
• tert-butyl N-[2-(trifluoromethyl)piperidin-3-yl]carbamate
• 3-(boc-amino)-2-(trifluormethyl)piperidine
• 3-(Boc-amino)-2-(trifluoromethyl)piperidine
• 1368038-76-9
• MFCD24533562
• PS-21008
• EN300-319541
• P13965
• SY033718
• 1824347-45-6
• CS-0091707

• MDL： MFCD24533562
• Inchi： 1S/C11H19F3N2O2/c1-10(2,3)18-9(17)16-7-5-4-6-15-8(7)11(12,13)14/h7-8,15H,4-6H2,1-3H3,(H,16,17)
• InChI Key： DDADRMAVIBADKQ-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1CCCNC1C(F)(F)F

Computed Properties

• Exact Mass: 268.13986234g/mol
• Monoisotopic Mass: 268.13986234g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 50.4Ų

Additional information on 3-(boc-amino)-2-(trifluormethyl)piperidine

Introduction to 3-(Boc-amino)-2-(trifluoromethyl)piperidine (CAS No. 1824347-45-6)

3-(Boc-amino)-2-(trifluoromethyl)piperidine, identified by its Chemical Abstracts Service (CAS) number 1824347-45-6, is a significant intermediate in the realm of pharmaceutical chemistry. This compound belongs to the piperidine class, characterized by a six-membered ring containing one nitrogen atom, and it incorporates both a Boc (tert-butoxycarbonyl) protecting group and a trifluoromethyl substituent. These structural features make it a valuable building block for the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The Boc-amino moiety in the name indicates the presence of an amine group that is protected by a Boc group. This protection is crucial in multi-step synthetic pathways, as it prevents unwanted side reactions involving the amine functionality while allowing for selective modifications at other positions in the molecule. The Boc group is particularly favored in pharmaceutical synthesis due to its stability under a wide range of conditions and its ease of removal under mild acidic conditions, typically using hydrofluoric acid or p-toluenesulfonic acid.

The trifluoromethyl group, denoted as -CF₃, is another key feature of this compound. Trifluoromethyl groups are widely employed in medicinal chemistry due to their ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic properties. The presence of this substituent in 3-(Boc-amino)-2-(trifluoromethyl)piperidine suggests that it may be utilized in the synthesis of drugs targeting various diseases, including cancer, inflammation, and infectious disorders.

In recent years, there has been growing interest in the development of piperidine-based scaffolds for drug discovery. Piperidines are versatile heterocycles that can mimic natural amino acid structures and exhibit favorable pharmacokinetic profiles. The combination of a Boc-protected amine and a trifluoromethyl group provides a reactive yet stable platform for further functionalization. Researchers have leveraged this compound to synthesize kinase inhibitors, antiviral agents, and other therapeutic molecules.

One notable application of 3-(Boc-amino)-2-(trifluoromethyl)piperidine is in the synthesis of small-molecule inhibitors targeting protein kinases. Protein kinases play a critical role in cell signaling pathways and are implicated in numerous diseases, particularly cancer. By modifying the piperidine core with various substituents, chemists can fine-tune the binding properties of their inhibitors to achieve high selectivity and potency. The Boc-protected amine allows for late-stage introduction of additional functional groups, enabling the construction of complex drug candidates with minimal interference from side reactions.

Recent studies have highlighted the utility of trifluoromethyl-piperidine derivatives in antiviral therapy. The trifluoromethyl group can influence both the electronic properties and lipophilicity of a molecule, making it an effective tool for optimizing drug-like properties. For instance, researchers have demonstrated that incorporating a trifluoromethyl group into piperidine-based scaffolds can enhance resistance to metabolic degradation by enzymes such as cytochrome P450 oxidases. This property is particularly important for drugs that require prolonged half-lives to maintain efficacy.

The pharmaceutical industry continues to explore novel synthetic routes to 3-(Boc-amino)-2-(trifluoromethyl)piperidine to improve yield and scalability. Advances in catalytic methods, such as transition-metal-catalyzed cross-coupling reactions, have enabled more efficient constructions of complex piperidine derivatives. Additionally, green chemistry principles have guided efforts to develop solvent-free or aqueous-based synthetic protocols, reducing environmental impact while maintaining high chemical yields.

In conclusion, 3-(Boc-amino)-2-(trifluoromethyl)piperidine (CAS No. 1824347-45-6) represents a valuable intermediate in modern drug discovery. Its unique structural features—combining a Boc-protected amine with a trifluoromethyl substituent—make it an attractive candidate for synthesizing biologically active molecules targeting various therapeutic areas. As research progresses, continued innovation in synthetic methodologies will further enhance its utility in developing next-generation pharmaceuticals.